![molecular formula C7H3BrClFO2 B2400858 2-Bromo-4-chloro-6-fluorobenzoic acid CAS No. 1082040-61-6](/img/structure/B2400858.png)
2-Bromo-4-chloro-6-fluorobenzoic acid
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Overview
Description
Scientific Research Applications
Organic Chemistry and Synthesis
- Regioselective Ortho-lithiation : Chloro and bromo substituted fluoroarenes, similar in structure to 2-Bromo-4-chloro-6-fluorobenzoic acid, have been studied for their regioselective ortho-lithiation reactions. These reactions are critical for the synthesis of complex organic compounds (Mongin & Schlosser, 1996).
- Adsorption Studies : Adsorption behaviors of halogen-substituted benzoic acids, including those similar to this compound, have been investigated, providing insights into their interactions with metallic surfaces, relevant in electrochemistry (Ikezawa, Yoshida, & Ariga, 2006).
Environmental Chemistry
- Biodegradation : The biodegradation of halogenated benzoic acids, including compounds structurally similar to this compound, has been explored. This research provides valuable information for environmental cleanup and pollution control strategies (Engesser & Schulte, 1989).
Physical Chemistry
- Charge Density Analysis : Studies on compounds like 2-Chloro-4-fluorobenzoic acid have been conducted to understand the intermolecular interactions in molecular crystals. This research is crucial for the development of new materials with specific properties (Hathwar & Row, 2011).
Spectroscopic Studies
- Vibrational Spectra and NLO Analysis : Research into the vibrational spectra, nonlinear optical (NLO) analysis, and HOMO-LUMO studies of halogen-substituted benzoic acids, including those similar to this compound, has been conducted. This research contributes to the understanding of the electronic properties of these compounds (Senthil Kumar, Arivazhagan, & Thangaraju, 2015).
Biochemical Analysis
Biochemical Properties
It is known that benzoic acid derivatives can participate in various biochemical reactions, often acting as intermediates in the synthesis of more complex molecules .
Cellular Effects
It is known that benzoic acid derivatives can influence cellular function in various ways, depending on their specific chemical structure and the cellular context .
Molecular Mechanism
It is known that benzoic acid derivatives can interact with various biomolecules, potentially influencing enzyme activity and gene expression .
Temporal Effects in Laboratory Settings
It is typically stored at room temperature, suggesting that it is relatively stable under these conditions .
Metabolic Pathways
It is known that benzoic acid derivatives can interact with various enzymes and cofactors, potentially influencing metabolic flux and metabolite levels .
Transport and Distribution
It is known that benzoic acid derivatives can interact with various transporters and binding proteins, potentially influencing their localization or accumulation .
Subcellular Localization
It is known that benzoic acid derivatives can be directed to specific compartments or organelles based on their chemical structure and any targeting signals or post-translational modifications they may possess .
Properties
IUPAC Name |
2-bromo-4-chloro-6-fluorobenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClFO2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGDCFZABHNKMTK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)C(=O)O)Br)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClFO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.45 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1082040-61-6 |
Source
|
Record name | 2-bromo-4-chloro-6-fluorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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